Cas no 868755-49-1 ((6-Pyrrolidin-1-ylpyridin-2-yl)methylamine)

(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine is a heterocyclic amine compound featuring a pyridine core substituted with a pyrrolidine group at the 6-position and an aminomethyl group at the 2-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a valuable intermediate in the synthesis of bioactive molecules. The pyrrolidine moiety enhances solubility and conformational flexibility, while the aminomethyl group provides a reactive site for further functionalization. Its well-defined molecular architecture makes it suitable for ligand design in catalysis and medicinal chemistry research. The compound exhibits stability under standard conditions, facilitating handling and storage. Its balanced lipophilicity and electron-rich pyridine system contribute to its utility in drug discovery and material science applications.
(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine structure
868755-49-1 structure
Product Name:(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine
CAS No:868755-49-1
MF:C10H15N3
MW:177.246201753616
MDL:MFCD09064947
CID:719787
PubChem ID:24229484
Update Time:2025-06-11

(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanamine,6-(1-pyrrolidinyl)-
    • (6-Pyrrolidin-1-ylpyrid-2-yl)methylamine
    • (6-pyrrolidin-1-ylpyridin-2-yl)methanamine
    • 2-(Aminomethyl)-6-pyrrolidin-1-ylpyridine
    • (6-(Pyrrolidin-1-yl)pyridin-2-yl)methanamine
    • AKOS011582075
    • [6-(pyrrolidin-1-yl)pyridin-2-yl]methanamine
    • PS-5367
    • FT-0759056
    • CS-0205538
    • EN300-8066497
    • J-501638
    • DTXSID80640201
    • HBEJFAYJKXYWKS-UHFFFAOYSA-N
    • MFCD09064947
    • 1-[6-(Pyrrolidin-1-yl)pyridin-2-yl]methanamine
    • (6-pyrrolidin-ylpyrid-2-yl)methylamine
    • 868755-49-1
    • SCHEMBL2456126
    • G50438
    • (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine
    • MDL: MFCD09064947
    • Inchi: 1S/C10H15N3/c11-8-9-4-3-5-10(12-9)13-6-1-2-7-13/h3-5H,1-2,6-8,11H2
    • InChI Key: HBEJFAYJKXYWKS-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=C(CN)N=2)CCCC1

Computed Properties

  • Exact Mass: 177.12700
  • Monoisotopic Mass: 177.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.127
  • Boiling Point: 130-135/0.2mm
  • Flash Point: 159.4°C
  • Refractive Index: 1.589
  • PSA: 42.15000
  • LogP: 1.90580
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine Security Information

(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine Pricemore >>

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Additional information on (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine

Recent Advances in the Study of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine (CAS: 868755-49-1)

The compound (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine (CAS: 868755-49-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine as a versatile building block in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolidine and pyridine moieties, make it an attractive scaffold for the design of ligands targeting various biological pathways. Researchers have successfully incorporated this compound into the development of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most notable advancements is the use of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with promising selectivity profiles. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and pharmacokinetic properties, paving the way for further preclinical evaluation.

In addition to its applications in kinase inhibition, (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine has also been explored as a precursor for the synthesis of positron emission tomography (PET) tracers. A recent report in ACS Chemical Biology detailed the radiolabeling of this compound with fluorine-18, enabling its use in imaging studies to visualize target engagement in vivo. This approach holds great promise for accelerating the translation of novel therapeutics from bench to bedside.

Despite these advancements, challenges remain in the optimization of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine-based compounds for clinical use. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further medicinal chemistry efforts. Collaborative research initiatives between academia and industry are expected to play a pivotal role in overcoming these hurdles and advancing the therapeutic potential of this compound.

In conclusion, (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine (CAS: 868755-49-1) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and molecular imaging. Continued research efforts are likely to uncover new opportunities for this compound, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.

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